Cas no 1286744-07-7 (3-((Trifluoromethyl)thio)pyrazin-2-amine)

3-((Trifluoromethyl)thio)pyrazin-2-amine structure
1286744-07-7 structure
Product Name:3-((Trifluoromethyl)thio)pyrazin-2-amine
CAS No:1286744-07-7
MF:C5H4F3N3S
MW:195.16556930542
CID:2619341
PubChem ID:75406400
Update Time:2025-04-21

3-((Trifluoromethyl)thio)pyrazin-2-amine Chemical and Physical Properties

Names and Identifiers

    • 1286744-07-7
    • 3-Trifluoromethylsulfanyl-pyrazin-2-ylamine
    • AKOS017344576
    • 3-((Trifluoromethyl)thio)pyrazin-2-amine
    • Inchi: 1S/C5H4F3N3S/c6-5(7,8)12-4-3(9)10-1-2-11-4/h1-2H,(H2,9,10)
    • InChI Key: NTDSIXQAUAIZDJ-UHFFFAOYSA-N
    • SMILES: S(C(F)(F)F)C1C(N)=NC=CN=1

Computed Properties

  • Exact Mass: 195.00780280Da
  • Monoisotopic Mass: 195.00780280Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 151
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 77.1Ų

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